molecular formula C9H19N3O2 B8404246 Piperazine-1-carboxylic acid (2-methoxy-ethyl)-methyl-amide

Piperazine-1-carboxylic acid (2-methoxy-ethyl)-methyl-amide

Cat. No.: B8404246
M. Wt: 201.27 g/mol
InChI Key: ZGAMXARHJKUHGE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Piperazine-1-carboxylic acid (2-methoxy-ethyl)-methyl-amide is a useful research compound. Its molecular formula is C9H19N3O2 and its molecular weight is 201.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H19N3O2

Molecular Weight

201.27 g/mol

IUPAC Name

N-(2-methoxyethyl)-N-methylpiperazine-1-carboxamide

InChI

InChI=1S/C9H19N3O2/c1-11(7-8-14-2)9(13)12-5-3-10-4-6-12/h10H,3-8H2,1-2H3

InChI Key

ZGAMXARHJKUHGE-UHFFFAOYSA-N

Canonical SMILES

CN(CCOC)C(=O)N1CCNCC1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To piperazine-1,4-dicarboxylic acid tert-butyl ester 4-nitro-phenyl ester (500 mg, 1.42 mmol) in anhydrous THF (5 mL) was added N-(2-methoxy-ethyl)methylamine (2 eq., 254 mg). The reaction mixture was refluxed overnight, then evaporated in vacuo and purified by chromatography to give 4-[(2-methoxyethyl)-methyl-carbamoyl]piperazine-1-carboxylic acid tert-butyl ester as a clear oil (304 mg, 71%). To 4-[(2-methoxyethyl)-methyl-carbamoyl]piperazine-1-carboxylic acid tert-butyl ester (304 mg, 1.01 mmol) in dichloromethane (3 mL) was added HCl (2M solution in ether), the reaction mixture stirred at rt overnight and then evaporated in vacuo to give piperazine-1-carboxylic acid (2-methoxy-ethyl)-methyl-amide as HCl salt (330 mg).
Name
4-[(2-methoxyethyl)-methyl-carbamoyl]piperazine-1-carboxylic acid tert-butyl ester
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304 mg
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3 mL
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Synthesis routes and methods II

Procedure details

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COCCN(C)C(=O)N1CCN(C(=O)OC(C)(C)C)CC1
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